Cas no 132407-76-2 (5-hydroperoxy-1-methyl-2-Pyrrolidinone)

5-hydroperoxy-1-methyl-2-Pyrrolidinone structure
132407-76-2 structure
Product Name:5-hydroperoxy-1-methyl-2-Pyrrolidinone
CAS No:132407-76-2
MF:C5H9NO3
MW:131.129861593246
CID:899009
PubChem ID:11083917
Update Time:2025-04-19

5-hydroperoxy-1-methyl-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • 5-hydroperoxy-1-methyl-2-Pyrrolidinone
    • 2-Pyrrolidinone,5-hydroperoxy-1-methyl-(9CI)
    • Inchi: 1S/C5H9NO3/c1-6-4(7)2-3-5(6)9-8/h5,8H,2-3H2,1H3
    • InChI Key: CHJQAEDTCYTGBP-UHFFFAOYSA-N
    • SMILES: O(C1CCC(N1C)=O)O

Computed Properties

  • Exact Mass: 131.05827
  • Monoisotopic Mass: 131.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • PSA: 49.77
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